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Compound of Interest

Compound Name: 5-Formyl-8-hydroxycarbostyril

Cat. No.: B045642 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for the handling and disposal of

5-Formyl-8-hydroxycarbostyril. The following procedures are based on the known hazards of

structurally similar compounds, such as 8-Hydroxyquinoline-5-carbaldehyde, and are intended

to ensure the safety of laboratory personnel.

Hazard Summary
While a specific Safety Data Sheet (SDS) for 5-Formyl-8-hydroxycarbostyril is not readily

available, data from analogous compounds, such as 8-hydroxyquinoline-5-carbaldehyde,

indicate the following potential hazards[1]:

Acute Toxicity (Oral): Harmful if swallowed[1].

Skin Corrosion/Irritation: Causes skin irritation[1].

Eye Damage/Irritation: Causes serious eye irritation[1].

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation[1].

Reproductive Toxicity: May damage fertility or the unborn child[2].

Skin Sensitization: May cause an allergic skin reaction[2].
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Aquatic Hazard: Very toxic to aquatic life with long-lasting effects[2][3].

Given these potential hazards, strict adherence to the following personal protective equipment

(PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling 5-Formyl-8-
hydroxycarbostyril.

Protection Type Required PPE Specifications and Use Case

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

Inspect gloves before use. Use

proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must be used to prevent

contact with the eyes. A face

shield may be required for

operations with a higher risk of

splashing or dust generation.

Skin and Body Protection Laboratory coat

A flame-retardant lab coat

should be worn at all times.

Ensure it is fully buttoned.

Respiratory Protection NIOSH-approved respirator

Required if handling large

quantities, if dust is generated,

or if working outside of a

certified chemical fume hood.
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Adherence to these procedural steps is critical for minimizing exposure and ensuring a safe

laboratory environment.

Preparation:

Ensure that a certified chemical fume hood is used for all weighing and handling

operations to avoid the inhalation of dust.

Verify that an eyewash station and safety shower are readily accessible and in good

working order.

Prepare all necessary equipment and materials before handling the compound to minimize

movement and potential for spills.

Donning PPE:

Put on all required PPE as specified in the table above before entering the designated

handling area.

Handling the Compound:

Handle 5-Formyl-8-hydroxycarbostyril within a chemical fume hood.

Avoid the formation of dust and aerosols[4][5].

Use appropriate tools (e.g., spatulas) for transferring the solid material.

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling, even if gloves were worn[2].

In Case of a Spill:

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, carefully sweep up the spilled solid material, avoiding dust

generation.
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Collect the spilled material in a designated, sealed container for hazardous waste

disposal.

Clean the spill area with an appropriate solvent and then wash with soap and water.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

All solid waste contaminated with 5-Formyl-8-hydroxycarbostyril (e.g., used gloves,

weighing paper, contaminated tips) must be collected in a clearly labeled, sealed

hazardous waste container.

Unused or unwanted 5-Formyl-8-hydroxycarbostyril must be disposed of as hazardous

chemical waste. Do not dispose of it in the regular trash.

Container Labeling:

The hazardous waste container must be labeled with "Hazardous Waste" and the full

chemical name: "5-Formyl-8-hydroxycarbostyril". List all known hazards.

Storage of Waste:

Store the sealed hazardous waste container in a designated, secondary containment area

away from incompatible materials.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not pour any solutions containing this compound down the drain, as it is toxic to

aquatic life[2][3][4].
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Workflow for Handling and Disposal of 5-Formyl-8-
hydroxycarbostyril

1. Preparation

2. Handling

3. Post-Handling & Cleanup

4. Waste Disposal

Spill Response

Work in Fume Hood

Verify Eyewash/Shower

Don PPE

Weigh/Transfer Compound

Perform Experiment

Spill Occurs?

Decontaminate Work Area

Collect Solid Waste in Labeled Container

Solid Waste

Collect Liquid Waste in Labeled Container

Liquid WasteDoff PPE

Wash Hands

Contact EHS for Pickup

Store Waste in Designated Area

No

Evacuate Area

Yes

Don Appropriate PPE

Contain and Collect Spill

Dispose as Hazardous Waste
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Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 5-Formyl-8-hydroxycarbostyril.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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